molecular formula C3H8N4O4 B1237414 1-Nitro-1,3,5-triazinane-2,4-diol

1-Nitro-1,3,5-triazinane-2,4-diol

Cat. No.: B1237414
M. Wt: 164.12 g/mol
InChI Key: JMWWDTMNMNLJEV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-nitro-1,3,5-triazinane-2,4-diol is a member of 1,3,5-triazinanes and a N-nitro compound.

Scientific Research Applications

  • Chemical Structure and Properties

    • The structural analysis of compounds related to 1-Nitro-1,3,5-triazinane-2,4-diol, like 1,3,5-triazinane derivatives, reveals unique conformational features. These include specific dihedral angles and interactions in their crystal structure, contributing to their chemical behavior and potential applications (Huai-gang Su & Liang-zhong Xu, 2010).
  • Energetic Materials and Explosives

    • Research has explored the potential of derivatives of this compound in the field of high-energy materials, particularly in the development of green primary or secondary explosives. Their energetic performance, comparable to known explosives like RDX, positions them as candidates for safer explosive materials (Yongxing Tang, Chunlin He, & J. Shreeve, 2017).
  • Microbial Degradation and Environmental Impact

    • Studies on microbial degradation pathways of compounds like hexahydro-1,3,5-trinitro-1,3,5-triazine, which are structurally related to this compound, provide insights into environmental remediation strategies. Understanding these pathways can guide the development of bioremediation methods for contaminated sites (M. I. Khan, Jaejin Lee, & Joonhong Park, 2012).
  • Thermal Behavior and Application in Devices

    • The thermal behavior of nitroguanidine derivatives, closely related to this compound, has been studied, highlighting their stability and potential use in various devices. This includes their melting point and stability at different temperatures, crucial for applications in temperature-sensitive environments (Yonghong Hu et al., 2010).
  • Energetic Synthesis and Characterization

    • Research on the synthesis and characterization of triazinane derivatives explores their potential in the production of energetic materials. This includes studying their nitration, azidonation, and thermal properties, which are critical for applications in explosives and propellants (Liu Wei-xiao, 2009).
  • Detection of Explosives

    • Advanced techniques have been developed to detect explosives, including those based on this compound derivatives. These include colorimetric sensors and assays that provide a quick and effective means of identifying explosives in various environments (Zhen Xie et al., 2018).

Properties

Molecular Formula

C3H8N4O4

Molecular Weight

164.12 g/mol

IUPAC Name

1-nitro-1,3,5-triazinane-2,4-diol

InChI

InChI=1S/C3H8N4O4/c8-2-4-1-6(7(10)11)3(9)5-2/h2-5,8-9H,1H2

InChI Key

JMWWDTMNMNLJEV-UHFFFAOYSA-N

SMILES

C1NC(NC(N1[N+](=O)[O-])O)O

Canonical SMILES

C1NC(NC(N1[N+](=O)[O-])O)O

Origin of Product

United States

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
1-Nitro-1,3,5-triazinane-2,4-diol
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1-Nitro-1,3,5-triazinane-2,4-diol
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1-Nitro-1,3,5-triazinane-2,4-diol

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